Cas no 1806499-85-3 (2,4-Diethoxyphenylpropanal)

• Product Name: 2,4-Diethoxyphenylpropanal
• CAS No: 1806499-85-3
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 4962247
• Update Time: 2025-08-05

2,4-Diethoxyphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2,4-Diethoxyphenylpropanal

• Inchi： 1S/C13H18O3/c1-4-15-11-6-7-12(10(3)9-14)13(8-11)16-5-2/h6-10H,4-5H2,1-3H3
• InChI Key： BKFISTAOKBHHTP-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=CC=1C(C=O)C)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 205
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5

Additional information on 2,4-Diethoxyphenylpropanal

2,4-Diethoxyphenylpropanal: A Comprehensive Overview

The compound 2,4-Diethoxyphenylpropanal (CAS No. 1806499-85-3) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its diethoxyphenyl group and propanal chain, has garnered attention due to its unique chemical properties and potential for advanced chemical synthesis. Recent studies have highlighted its role in the development of novel materials and pharmaceuticals, making it a focal point in contemporary research.

2,4-Diethoxyphenylpropanal is an aromatic aldehyde with a molecular formula of C₁₃H₁₈O₃. Its structure consists of a benzene ring substituted with two ethoxy groups at the 2 and 4 positions, along with an aldehyde group attached to a propane chain. This configuration imparts the compound with both electron-donating and electron-withdrawing groups, which influence its reactivity and stability. The presence of the aldehyde group makes it highly reactive in various condensation reactions, such as the aldol reaction and the Perkin reaction, which are pivotal in organic synthesis.

Recent advancements in synthetic chemistry have led to innovative methods for the preparation of 2,4-Diethoxyphenylpropanal. Traditionally, this compound is synthesized through Friedel-Crafts alkylation or acylation reactions. However, modern approaches now incorporate catalytic systems that enhance reaction efficiency and selectivity. For instance, the use of transition metal catalysts has enabled the synthesis of this compound under milder conditions, reducing energy consumption and environmental impact.

The applications of 2,4-Diethoxyphenylpropanal span across multiple domains. In materials science, it serves as a precursor for the synthesis of advanced polymers and polymeric materials with tailored properties. Its ability to undergo polymerization reactions makes it valuable in the development of high-performance polymers for use in electronics and biomedical devices.

In the pharmaceutical industry, 2,4-Diethoxyphenylpropanal has shown promise as an intermediate in drug discovery. Its structure allows for functionalization at multiple sites, enabling the creation of bioactive molecules with potential therapeutic applications. Recent studies have explored its role in anti-inflammatory and anti-cancer drug development, where its ability to modulate cellular pathways is under investigation.

The fragrance and flavor industries also benefit from this compound's unique properties. Due to its aromatic profile and reactivity, it is employed as a precursor in the synthesis of complex flavorants and fragrances. Its ability to participate in Claisen-Schmidt condensations has led to the creation of novel aroma compounds that mimic natural scents.

From an environmental perspective, researchers are exploring sustainable methods for synthesizing 2,4-Diethoxyphenylpropanal using renewable feedstocks and bio-based catalysts. These efforts align with global initiatives to reduce carbon footprints and promote green chemistry principles.

In conclusion, 2,4-Diethoxyphenylpropanal (CAS No. 1806499-85-3) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications and ongoing research highlight its significance in advancing scientific knowledge and technological innovation across multiple disciplines.